Cas no 1805191-96-1 (6-Bromo-3-fluoro-2-iodophenol)

• Product Name: 6-Bromo-3-fluoro-2-iodophenol
• CAS No: 1805191-96-1
• MF: C₆H₃BrFIO
• MW: 316.894296884537
• CID: 4976550
• Update Time: 2026-02-27

6-Bromo-3-fluoro-2-iodophenol Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-3-fluoro-2-iodophenol

• Inchi： 1S/C6H3BrFIO/c7-3-1-2-4(8)5(9)6(3)10/h1-2,10H
• InChI Key： UPSYXSSIPZLQKX-UHFFFAOYSA-N
• SMILES： IC1C(=CC=C(C=1O)Br)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 124
• XLogP3: 3
• Topological Polar Surface Area: 20.2

Additional information on 6-Bromo-3-fluoro-2-iodophenol

Recent Advances in the Application of 6-Bromo-3-fluoro-2-iodophenol (CAS: 1805191-96-1) in Chemical Biology and Pharmaceutical Research

The compound 6-Bromo-3-fluoro-2-iodophenol (CAS: 1805191-96-1) has recently emerged as a versatile building block in medicinal chemistry and chemical biology research. This halogen-rich phenolic derivative exhibits unique reactivity patterns that make it particularly valuable for the synthesis of complex pharmaceutical intermediates and bioactive molecules. Recent studies have demonstrated its utility in palladium-catalyzed cross-coupling reactions, where the orthogonal reactivity of the bromo, fluoro, and iodo substituents enables sequential functionalization strategies.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the use of 6-Bromo-3-fluoro-2-iodophenol as a key precursor in the development of novel kinase inhibitors. The researchers leveraged the compound's multiple halogen substituents to systematically introduce various pharmacophores through Suzuki-Miyaura and Buchwald-Hartwig coupling reactions. This approach allowed for efficient exploration of structure-activity relationships, ultimately leading to compounds with improved selectivity profiles against specific kinase targets.

In the field of PET (positron emission tomography) tracer development, 6-Bromo-3-fluoro-2-iodophenol has shown promise as a scaffold for radiofluorination. A recent Nature Communications paper described its use in the synthesis of fluorine-18 labeled probes for neurodegenerative disease imaging. The presence of the bromo and iodo substituents provided convenient handles for precursor synthesis, while the phenolic hydroxyl group facilitated subsequent conjugation to targeting vectors.

From a synthetic chemistry perspective, computational studies have provided new insights into the electronic effects of the multiple halogen substituents on 6-Bromo-3-fluoro-2-iodophenol. Density functional theory (DFT) calculations published in Organic Letters (2024) revealed how the electron-withdrawing effects of the halogens influence both the acidity of the phenolic proton and the reactivity of the aromatic ring in various transformation reactions. These findings have important implications for reaction optimization in complex molecule synthesis.

The stability and handling characteristics of 6-Bromo-3-fluoro-2-iodophenol have also been the subject of recent investigations. A 2024 ACS Omega publication reported comprehensive stability studies under various storage conditions, providing valuable data for process chemistry applications. The researchers identified optimal storage conditions that minimize decomposition while maintaining reactivity for downstream transformations.

Looking forward, the unique combination of halogen substituents in 6-Bromo-3-fluoro-2-iodophenol continues to inspire innovative applications in drug discovery. Current research directions include its use in DNA-encoded library synthesis and as a starting material for the development of covalent inhibitors. The compound's versatility and the growing understanding of its reactivity patterns suggest it will remain an important tool in medicinal chemistry for years to come.